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Compound of Interest

Compound Name: Lanasol yellow 4G

Cat. No.: B12363259 Get Quote

An In-depth Technical Guide to the Safe Handling of Lanasol Yellow 4G in a Laboratory

Setting

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Lanasol Yellow 4G (C.I.

Reactive Yellow 39), a reactive azo dye utilized in various laboratory applications. Adherence to

these guidelines is crucial to ensure the safety of laboratory personnel and the integrity of

research outcomes.

Chemical and Physical Properties
Lanasol Yellow 4G is a yellow powder with no discernible odor.[1] Key physical and chemical

properties are summarized in the table below.
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Property Value Source

CAS Number 70247-70-0 [1][2]

Molecular Formula C19H12BrCl2N5Na2O8S2 [2]

Molecular Weight 699.25 g/mol [2][3]

Appearance Yellow powder with no odor [1]

Solubility in Water
100 g/L at 30°C; 100 g/L at

90°C
[1][4]

pH Value
7.5 - 9 (in a 1 g/L aqueous

solution)
[1]

Decomposition Temperature > 200°C [1]

Ignition Temperature > 400°C [1]

Toxicological Data
Lanasol Yellow 4G presents certain health hazards that necessitate careful handling. The

primary concerns are skin and respiratory sensitization.[1][5]
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Endpoint Result Species Method

Acute Oral Toxicity

(LD50)
> 2000 mg/kg Rat Not Specified

Eye Irritation Non-irritant Rabbit EC 83

Skin Irritation Non-irritant Rabbit EC 83

Skin Sensitization Sensitizing Guinea Pig OECD 406

Respiratory

Sensitization

May cause

sensitization by

inhalation

Not Specified Not Specified

Dermal Toxicity

(LD50)
Data not available - -

Inhalation Toxicity

(LC50)
Data not available - -

Exposure Limits:

A Time-Weighted Average (TWA) of 0.1 mg/m³ is recommended by C.I.A - U.K.[1]

Experimental Protocol: Preparation of a Lanasol
Yellow 4G Stock Solution
This protocol outlines a standard procedure for preparing a stock solution of Lanasol Yellow
4G in a laboratory setting.

Materials:

Lanasol Yellow 4G powder

Distilled or deionized water

Appropriate volumetric flasks and caps

Magnetic stirrer and stir bars or shaker
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Weighing paper or boat

Spatula

Procedure:

Preparation: Don all required Personal Protective Equipment (PPE) as outlined in the

handling workflow. Ensure the chemical fume hood is operational.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Lanasol Yellow
4G powder using a clean spatula and weighing paper/boat. Avoid creating dust.

Dissolving:

Transfer the weighed powder to a volumetric flask of the appropriate size.

Add a small amount of distilled/deionized water to the flask to wet the powder and form a

slurry. This prevents clumping.

Gradually add more water, swirling the flask to dissolve the dye.

Once the powder is mostly dissolved, place a magnetic stir bar in the flask and place it on

a magnetic stirrer, or cap the flask and place it on a shaker until the dye is fully dissolved.

Fill the flask to the calibration mark with water.

Storage: Cap the volumetric flask securely, label it clearly with the chemical name,

concentration, date of preparation, and your initials. Store in a cool, dry, and dark place away

from incompatible materials.

Diagrams
Standard Laboratory Handling Workflow for Lanasol
Yellow 4G
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Preparation

Handling

Storage

Cleanup & Disposal

Don Personal Protective Equipment (PPE):
- Nitrile gloves

- Safety glasses with side shields
- Lab coat

Ensure Chemical Fume Hood is operational

Weigh Lanasol Yellow 4G powder
in fume hood

Prepare solution in fume hood

Store in a cool, dry, dark place
in a labeled, sealed container

Clean up spills promptly
(see emergency procedures)

Dispose of waste according to
institutional and local regulations

Decontaminate work surfaces

Remove and dispose of PPE correctly

decon

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Lanasol Yellow 4G.
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Emergency Procedures for Accidental Exposure to
Lanasol Yellow 4G

Accidental Exposure

Skin Exposure Response
Eye Exposure Response

Inhalation Exposure Response

Skin Contact

Remove contaminated clothing

Eye Contact

Immediately flush eyes with cool, clean
running water for at least 15 minutes,

holding eyelids open

Inhalation

Move to fresh air

Wash affected area with soap and
plenty of water for at least 15 minutes

Seek medical attention if
symptoms develop

Seek immediate medical attention Rest in a comfortable position

Seek immediate medical attention
if breathing difficulties or

asthma-like symptoms occur

Click to download full resolution via product page

Caption: Emergency procedures for accidental exposure to Lanasol Yellow 4G.

Safe Handling and Storage
Engineering Controls:

Work with Lanasol Yellow 4G powder in a well-ventilated area, preferably in a chemical

fume hood or a downdraught weighing booth to minimize dust inhalation.[1]

Personal Protective Equipment (PPE):
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Gloves: Wear impervious gloves, such as long PVC gloves.[1]

Eye Protection: Safety glasses with side shields or a face shield are mandatory.[1]

Body Protection: A lab coat or overalls should be worn.[1]

Respiratory Protection: If working outside of a fume hood or if dust is generated, a suitable

dust mask or respirator should be used.[1]

Storage:

Store in a cool, dry area with adequate ventilation.[1]

Keep containers tightly closed when not in use.[1]

Spill and Waste Disposal
Spill Response:

In case of a spill, wear the appropriate PPE.

Dampen the spilled powder to avoid creating dust.[1]

Scoop the material into a labeled container for chemical waste disposal.[1]

Avoid allowing the substance to enter waterways, sewers, or drains.[1]

Waste Disposal:

Dispose of all waste, including contaminated containers, as chemical waste in accordance

with local, state, and federal regulations.[1]

Incineration is a suitable disposal method. Landfill is not recommended.[1]

First Aid Measures
In case of skin contact: Wash the affected area with soap and plenty of running water and

remove contaminated clothing. Seek medical attention.[1]
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In case of eye contact: Immediately rinse with cool, clean running water for at least 15

minutes. Seek medical attention.[1]

If inhaled: Move the individual to fresh air and let them rest. If symptoms such as wheezing,

shortness of breath, or asthma occur, seek immediate medical attention.[1]

If swallowed: Wash out the mouth with water and drink plenty of water. Seek medical advice.

[1]

Advice to Doctor: Treat symptomatically. No specific antidote is known.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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